Cas no 2680532-94-7 (4-ethynyl-1-(trifluoromethyl)-1H-imidazole)
4-ethynyl-1-(trifluoromethyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-ethynyl-1-(trifluoromethyl)-1H-imidazole
- 2680532-94-7
- EN300-28312743
-
- MDL: MFCD34186075
- Inchi: 1S/C6H3F3N2/c1-2-5-3-11(4-10-5)6(7,8)9/h1,3-4H
- InChI Key: JLEYBYNEEYHMNA-UHFFFAOYSA-N
- SMILES: FC(N1C=NC(C#C)=C1)(F)F
Computed Properties
- Exact Mass: 160.02483259g/mol
- Monoisotopic Mass: 160.02483259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.8Ų
4-ethynyl-1-(trifluoromethyl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28312743-1g |
4-ethynyl-1-(trifluoromethyl)-1H-imidazole |
2680532-94-7 | 95% | 1g |
$1857.0 | 2023-09-07 | |
| Enamine | EN300-28312743-5g |
4-ethynyl-1-(trifluoromethyl)-1H-imidazole |
2680532-94-7 | 95% | 5g |
$5387.0 | 2023-09-07 | |
| Enamine | EN300-28312743-10g |
4-ethynyl-1-(trifluoromethyl)-1H-imidazole |
2680532-94-7 | 95% | 10g |
$7988.0 | 2023-09-07 | |
| Enamine | EN300-28312743-0.05g |
4-ethynyl-1-(trifluoromethyl)-1H-imidazole |
2680532-94-7 | 95.0% | 0.05g |
$493.0 | 2025-03-19 | |
| Enamine | EN300-28312743-0.1g |
4-ethynyl-1-(trifluoromethyl)-1H-imidazole |
2680532-94-7 | 95.0% | 0.1g |
$644.0 | 2025-03-19 | |
| Enamine | EN300-28312743-0.25g |
4-ethynyl-1-(trifluoromethyl)-1H-imidazole |
2680532-94-7 | 95.0% | 0.25g |
$920.0 | 2025-03-19 | |
| Enamine | EN300-28312743-0.5g |
4-ethynyl-1-(trifluoromethyl)-1H-imidazole |
2680532-94-7 | 95.0% | 0.5g |
$1449.0 | 2025-03-19 | |
| Enamine | EN300-28312743-1.0g |
4-ethynyl-1-(trifluoromethyl)-1H-imidazole |
2680532-94-7 | 95.0% | 1.0g |
$1857.0 | 2025-03-19 | |
| Enamine | EN300-28312743-2.5g |
4-ethynyl-1-(trifluoromethyl)-1H-imidazole |
2680532-94-7 | 95.0% | 2.5g |
$3641.0 | 2025-03-19 | |
| Enamine | EN300-28312743-5.0g |
4-ethynyl-1-(trifluoromethyl)-1H-imidazole |
2680532-94-7 | 95.0% | 5.0g |
$5387.0 | 2025-03-19 |
4-ethynyl-1-(trifluoromethyl)-1H-imidazole Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 4-ethynyl-1-(trifluoromethyl)-1H-imidazole
4-Ethynyl-1-(Trifluoromethyl)-1H-Imidazole: A Comprehensive Overview
4-Ethynyl-1-(trifluoromethyl)-1H-imidazole (CAS No. 2680532-94-7) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, belonging to the class of imidazole derivatives, exhibits unique chemical properties due to its ethynyl and trifluoromethyl substituents. The combination of these groups imparts distinctive electronic and steric characteristics, making it a valuable building block for various applications.
Imidazoles are five-membered heterocycles containing two nitrogen atoms, and their derivatives have been extensively studied for their biological activity, catalytic properties, and potential in material synthesis. The 4-ethynyl group in this compound introduces an alkyne functionality, which is known for its ability to undergo click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This reactivity makes 4-ethynyl-1-(trifluoromethyl)-1H-imidazole a promising candidate for the construction of complex molecules with high precision.
The trifluoromethyl group attached at position 1 of the imidazole ring contributes significantly to the compound's stability and electronic properties. Trifluoromethyl groups are known for their electron-withdrawing effects, which can enhance the electrophilicity of adjacent atoms. This feature is particularly advantageous in catalysis and drug design, where modulation of electronic properties is crucial for achieving desired reactivity or bioavailability.
Recent studies have highlighted the potential of 4-ethynyl-1-(trifluoromethyl)-1H-imidazole in the development of advanced materials. For instance, researchers have explored its use as a precursor for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The alkyne group enables robust cross-linking through click chemistry, resulting in materials with exceptional porosity and stability. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.
In the pharmaceutical industry, imidazole derivatives like 4-ethynyl-1-(trifluoromethyl)-1H-imidazole are being investigated for their potential as drug candidates. The trifluoromethyl group can enhance lipophilicity and metabolic stability, which are desirable traits for orally active drugs. Additionally, the ethynyl group provides a site for further functionalization, allowing chemists to tailor the molecule for specific therapeutic targets.
Another area of active research involves the use of 4-ethynyl-1-(trifluoromethyl)-1H-imidazole in catalytic systems. The compound's ability to coordinate with transition metals makes it a potential ligand in organocatalysis or homogeneous catalysis. Recent findings suggest that it can facilitate key transformations such as alkene epoxidation and C–H activation under mild conditions.
The synthesis of 4-ethynyl-1-(trifluoromethyl)-1H-imidazole typically involves a combination of nucleophilic aromatic substitution and alkyne coupling reactions. Researchers have optimized synthetic routes to achieve high yields and purity levels. For example, one efficient method involves treating an imidazole derivative with a trifluoroacetylating agent followed by alkyne introduction via Sonogashira coupling.
From an environmental standpoint, understanding the degradation pathways of 4-ethynyl-1-(trifluoromethyl)-1H-imidazole is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV irradiation or microbial action, the compound undergoes hydrolysis to yield less complex byproducts. These findings are essential for developing sustainable practices in its production and disposal.
In conclusion, 4-Ethynyl-1-(Trifluoromethyl)-1H-imidazole (CAS No. 2680532-94-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical frontiers is expected to grow significantly.
2680532-94-7 (4-ethynyl-1-(trifluoromethyl)-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)